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Compound of Interest

Compound Name: PF-431396

Cat. No.: B1679699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of PF-431396
in dimethyl sulfoxide (DMSO). PF-431396 is a potent dual inhibitor of Focal Adhesion Kinase

(FAK) and Proline-rich Tyrosine Kinase 2 (PYK2), with IC50 values of 2 nM and 11 nM,

respectively[1][2][3][4]. Accurate preparation of the stock solution is critical for obtaining reliable

and reproducible experimental results.

Summary of Quantitative Data
The following table summarizes the key quantitative information for the preparation of a PF-
431396 stock solution.

Parameter Value Source(s)

Molecular Weight 506.50 g/mol [1][2][5]

Solubility in DMSO ≥100 mg/mL (197.43 mM) [1][2]

Recommended Stock

Concentrations
10 mM, 20 mM, 50 mM N/A

Storage of Stock Solution
-20°C for up to 1 month-80°C

for up to 6 months
[1][2]
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Experimental Protocol
This protocol outlines the steps to prepare a 10 mM stock solution of PF-431396 in DMSO. The

same principles can be applied to prepare other concentrations.

Materials and Equipment:

PF-431396 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator (optional)

Calibrated analytical balance

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Determine the required mass of PF-431396:

Use the following formula to calculate the mass of PF-431396 required to prepare the

desired volume and concentration of the stock solution: Mass (mg) = Desired

Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) / 1000

Example calculation for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x

506.50 g/mol / 1000 = 5.065 mg

Weigh the PF-431396 powder:

Carefully weigh out the calculated mass of PF-431396 powder using a calibrated

analytical balance. It is advisable to weigh the powder in a microcentrifuge tube.
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Add DMSO to the PF-431396 powder:

Add the desired volume of anhydrous DMSO to the tube containing the PF-431396
powder. It is crucial to use fresh, high-quality DMSO, as absorbed moisture can

significantly reduce the solubility of the compound[1][2].

Dissolve the PF-431396:

Vortex the solution vigorously for several minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes. Gentle

warming to 37°C may also aid in dissolution[4].

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear.

Aliquot and Store:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes in

microcentrifuge tubes[1][2].

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months)[1][2].

Experimental Workflow
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Caption: Workflow for PF-431396 Stock Solution Preparation.
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Proper storage is essential to maintain the stability and activity of the PF-431396 stock

solution.

Short-term storage: Aliquots can be stored at -20°C for up to one month[1][2].

Long-term storage: For storage longer than one month, it is recommended to store aliquots

at -80°C, which can preserve the solution for up to six months[1][2].

Avoid Repeated Freeze-Thaw Cycles: It is strongly advised to prepare single-use aliquots to

prevent degradation of the compound from repeated temperature changes[1][2].

Protect from Light: Store the stock solution in amber vials or tubes protected from light.

Safety Precautions
Handle PF-431396 in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

This product is for research use only and is not intended for human or veterinary use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of PF-
431396 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679699#how-to-prepare-pf-431396-stock-solution-
in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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